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Compound of Interest

Compound Name: (R)-(-)-3-Hydroxytetrahydrofuran

Cat. No.: B049341

For Researchers, Scientists, and Drug
Development Professionals

(R)-(-)-3-Hydroxytetrahydrofuran, a chiral cyclic ether, serves as a crucial building block in
the synthesis of a variety of complex organic molecules and active pharmaceutical ingredients
(APIs). Its specific stereochemistry and functional groups make it a valuable intermediate in the
development of novel therapeutics. This guide provides a comprehensive overview of its
chemical properties, structure, and relevant experimental procedures.

Chemical Identity and Structure

(R)-(-)-3-Hydroxytetrahydrofuran, also known as (R)-(-)-Tetrahydro-3-furanol, is a derivative
of tetrahydrofuran featuring a hydroxyl group at the 3-position with R-stereochemistry.[1] This
specific spatial arrangement is critical for its application in stereoselective synthesis.

e IUPAC Name: (3R)-oxolan-3-0l[2]
e CAS Number: 86087-24-3[3]
e Molecular Formula: CaHsO2[1][4]

» Molecular Weight: 88.11 g/mol [4]
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 Structure: The molecule consists of a five-membered saturated ring containing one oxygen

atom (a tetrahydrofuran ring) and a hydroxyl (-OH) group attached to the third carbon atom.

The "(R)-(-)" designation specifies the absolute configuration at the chiral center and the

direction in which it rotates plane-polarized light.

Chemical Structure Identifiers:

« SMILES: O[C@@H]1CCOC1[5]

e InChl: 1S/C4H802/c5-4-1-2-6-3-4/h4-5H,1-3H2/t4-/m1/s1[5]

« InChl Key: XDPCNPCKDGQBAN-SCSAIBSYSA-N[5]

Physicochemical Properties

The physical and chemical properties of (R)-(-)-3-Hydroxytetrahydrofuran are summarized

below. It typically appears as a colorless to light yellow liquid.[3][4][6]

Property Value References
Appearance Colorless to light yellow liquid [31[6]

Boiling Point 181 °C (at 760 mmHg) [3]

80 °C (at 15 mmHg) [7]

Density 1.097 g/mL (at 25 °C) [3]
Refractive Index (n20/D) 1.45 [3]

Optical Activity ([a]20/D)

-15.9°t0-18°(c=2.4in
[3][8]

methanol)
Flash Point 82 °C (179.6 °F) - closed cup
B Soluble in Chloroform and
Solubility ) [8]
Methanol (Slightly)
pKa 14.49 + 0.20 (Predicted) [8]

Applications in Drug Development
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(R)-(-)-3-Hydroxytetrahydrofuran is a key chiral intermediate in the pharmaceutical industry.
Its bifunctional nature, possessing both an ether and a secondary alcohol, allows for versatile
chemical modifications.

o HIV Protease Inhibitors: It is utilized as a building block in the synthesis of potent HIV
protease inhibitors.[3][5][6]

 Antiviral and Antitumor Drugs: The compound serves as a starting material for various
antiviral and antitumor agents.[6]

o Empagliflozin Synthesis: It is a chemical reactant in the synthesis of Empagliflozin, a sodium-
glucose co-transporter-2 (SGLT?2) inhibitor used for treating type 2 diabetes.[3][9]

Experimental Protocols: Synthesis

Several methods for the synthesis of (R)-(-)-3-Hydroxytetrahydrofuran have been reported. A
common approach involves the intramolecular cyclization of a chiral precursor.

This protocol describes the synthesis of (R)-(-)-3-hydroxytetrahydrofuran from (R)-4-chloro-
1,3-butanediol.[10]

Workflow Diagram:
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Synthesis Workflow: Method 1

(R)-4-chloro-1,3-butanediol

Dissolve in 0.5 N HCI

Heat under reflux for 2 hours

Y

Cool to room temperature

Y

Neutralize with 50% aq. NaOH

Y

Evaporate water under reduced pressure

Y

Add Methanol to residue

Y

Filter to remove insoluble crystals

Y

Concentrate filtrate under reduced pressure

Distill under reduced pressure

(R)-(-)-3-Hydroxytetrahydrofuran (Final Product)
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Synthesis Logic: Method 2

Reactants & Catalyst

) i . p-Toluenesulfonic Acid (PTSA)
(R)-1,2,4-butanetriol (Catalyst)
//

/

Process /

/7

Acid-Catalyzed
Dehydrocyclization

Products

(R)-3-Hydroxytetrahydrofuran Water (by-product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(R)-(-)-3-Hydroxytetrahydrofuran chemical properties
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.nacchemical.com/-r-3-hydroxytetrahydrofuran-3368080.html
https://www.nacchemical.com/-r-3-hydroxytetrahydrofuran-3368080.html
https://www.sigmaaldrich.com/US/en/product/aldrich/309753
https://www.ruifuchem.com/r-3-hydroxytetrahydrofuran-cas-86087-24-3-product/
https://www.tcichemicals.com/IN/en/p/H1332
https://www.tcichemicals.com/IN/en/p/H1332
https://m.chemicalbook.com/ProductChemicalPropertiesCB8310051_EN.htm
https://www.chemwhat.com/r-3-hydroxytetrahydrofuran-cas-86087-24-3-2/
https://www.chemicalbook.com/synthesis/r-3-hydroxytetrahydrofuran.htm
https://www.benchchem.com/product/b049341#r-3-hydroxytetrahydrofuran-chemical-properties-and-structure
https://www.benchchem.com/product/b049341#r-3-hydroxytetrahydrofuran-chemical-properties-and-structure
https://www.benchchem.com/product/b049341#r-3-hydroxytetrahydrofuran-chemical-properties-and-structure
https://www.benchchem.com/product/b049341#r-3-hydroxytetrahydrofuran-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

